N-(2-cyclohexyl-2-hydroxyethyl)-2-methoxy-5-methylbenzenesulfonamide
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Description
N-(2-cyclohexyl-2-hydroxyethyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H25NO4S and its molecular weight is 327.44. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Study and Fluorophore Synthesis
- Fluorophore Synthesis : Compounds similar to N-(2-cyclohexyl-2-hydroxyethyl)-2-methoxy-5-methylbenzenesulfonamide have been synthesized and studied for their potential as fluorophores, particularly for zinc (II) detection. These compounds exhibit a bathochromic shift in ultraviolet/visible spectra upon the addition of Zn(II) and form fluorescent complexes, except for certain isomers (Kimber et al., 2003).
Medicinal Chemistry and COX-2 Inhibition
- COX-2 Inhibition : Derivatives of benzenesulfonamide, similar to the subject compound, have shown promising results as selective COX-2 inhibitors, with potential applications in treating conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).
Antitumor Activity
- Antitumor Agents : Some sulfamido-anthraquinones, structurally related to this compound, have been explored for their antitumor activity, with certain derivatives showing slight activity in vitro (Teijeira et al., 1996).
Chemical Synthesis and Reaction Studies
- Cyanation of C-H Bonds : Research has been conducted on the efficient cyanation of C-H bonds in alkenes using environmentally benign benzenesulfonamide derivatives, highlighting potential applications in organic synthesis (Chaitanya & Anbarasan, 2015).
- Electrophilic Cyanation : The compound has been used for the synthesis of benzonitriles from aryl bromides, indicating its utility in the production of pharmaceutical intermediates (Anbarasan et al., 2011).
Alzheimer’s Disease Treatment
- Therapeutic Agents for Alzheimer’s : Certain sulfonamides derived from 4-methoxyphenethylamine have shown promise as inhibitors of acetylcholinesterase, which is relevant for the treatment of Alzheimer’s disease (Abbasi et al., 2018).
Properties
IUPAC Name |
N-(2-cyclohexyl-2-hydroxyethyl)-2-methoxy-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO4S/c1-12-8-9-15(21-2)16(10-12)22(19,20)17-11-14(18)13-6-4-3-5-7-13/h8-10,13-14,17-18H,3-7,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCFNVNCWVODICR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2CCCCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.